Cas no 2172490-55-8 (N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide)

• Product Name: N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide
• CAS No: 2172490-55-8
• MF: C₁₂H₁₂F₃N₃O₂S
• MW: 319.302791595459
• CID: 6282275
• PubChem ID: 165860048
• Update Time: 2025-06-11

N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2172490-55-8
• EN300-1591173
• N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C12H12F3N3O2S/c1-2-17-21(19,20)11-6-7-16-18(11)10-5-3-4-9(8-10)12(13,14)15/h3-8,17H,2H2,1H3
• InChI Key： CDTLHURLPKUVIG-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC=C(C(F)(F)F)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 319.06023229g/mol
• Monoisotopic Mass: 319.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.4Ų

Additional information on N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

Comprehensive Overview of N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2172490-55-8)

The compound N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2172490-55-8) is a specialized sulfonamide derivative with a unique pyrazole backbone. Its molecular structure features an ethyl group and a trifluoromethylphenyl moiety, which contribute to its distinct chemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic or agricultural solutions.

In recent years, the demand for trifluoromethyl-containing compounds like N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide has surged, driven by their enhanced metabolic stability and lipophilicity. These traits make them ideal candidates for drug discovery and crop protection formulations. A growing trend in AI-driven molecular design has further amplified interest in such compounds, as computational models predict their interactions with biological targets more efficiently. Searches for "pyrazole sulfonamide uses" and "CAS 2172490-55-8 applications" have spiked, reflecting the scientific community's focus on this niche.

The synthesis of N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide typically involves multi-step reactions, including sulfonylation and pyrazole ring formation. Its trifluoromethyl group is a key functional element, often associated with improved binding affinity in enzyme inhibition studies. This aligns with current industry trends favoring fluorinated compounds for their precision in targeting specific pathways. Notably, queries like "how to synthesize trifluoromethyl pyrazole" and "sulfonamide derivatives in medicine" dominate academic forums, underscoring the compound's relevance.

From an industrial perspective, CAS 2172490-55-8 is valued for its scalability in production. Manufacturers emphasize green chemistry principles to minimize waste during synthesis, responding to global calls for sustainable chemical processes. Environmental concerns have also led to increased searches for "eco-friendly sulfonamide synthesis," positioning this compound as a case study in balancing efficacy and sustainability. Its potential extends to material science, where its thermal stability is explored for advanced polymer applications.

Ongoing research into N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide continues to reveal promising data. For instance, its electrophilic properties make it a candidate for catalysis and ligand design in metal-organic frameworks (MOFs). The rise of personalized medicine and precision agriculture has further fueled investigations into tailored derivatives of this scaffold. As patent filings and publications citing 2172490-55-8 increase, the compound's role in next-generation innovations becomes ever more pivotal.

In conclusion, N-ethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide represents a convergence of cutting-edge chemistry and practical applications. Its versatility across domains—from pharmaceuticals to agrochemicals—highlights its importance in modern science. With AI-aided research accelerating discoveries, this compound is poised to remain at the forefront of molecular innovation, addressing both current challenges and future opportunities.